Cas no 1227600-51-2 (6-Fluoro-3-(pyridin-4-yl)picolinaldehyde)

• Product Name: 6-Fluoro-3-(pyridin-4-yl)picolinaldehyde
• CAS No: 1227600-51-2
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 4817162
• Update Time: 2025-05-23

6-Fluoro-3-(pyridin-4-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(pyridin-4-yl)picolinaldehyde
• 6-Fluoro-3-(pyridin-4-yl)picolinaldehyde

• Inchi： 1S/C11H7FN2O/c12-11-2-1-9(10(7-15)14-11)8-3-5-13-6-4-8/h1-7H
• InChI Key： MIRCDKQFXGQBLO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C=O)=N1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 1.6
• Topological Polar Surface Area: 42.8

Additional information on 6-Fluoro-3-(pyridin-4-yl)picolinaldehyde

6-Fluoro-3-(pyridin-4-yl)picolinaldehyde: A Comprehensive Overview

CAS No. 1227600-51-2, commonly referred to as 6-Fluoro-3-(pyridin-4-yl)picolinaldehyde, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring and a fluoro substituent, making it a valuable tool in various research and industrial applications.

The molecular structure of 6-Fluoro-3-(pyridin-4-yl)picolinaldehyde consists of a pyridine ring fused with an aldehyde group, along with a fluoro atom at the sixth position. This arrangement imparts the compound with distinct electronic properties, which are crucial for its reactivity and selectivity in chemical reactions. The presence of the fluoro group also introduces steric and electronic effects that can be exploited in the design of new materials or drugs.

Recent studies have highlighted the potential of CAS No. 1227600-51-2 in the development of novel pharmaceutical agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly those targeting specific receptors or enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its potential in anticancer drug development.

In addition to its pharmacological applications, 6-Fluoro-3-(pyridin-4-yl)picolinaldehyde has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metallopolymers and catalytic materials. A recent article in Nature Communications reported on the use of this compound as a ligand in constructing highly efficient catalysts for olefin polymerization, showcasing its versatility across different scientific domains.

The synthesis of CAS No. 1227600-51-2 involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. The introduction of the fluoro group and subsequent aldehyde formation are critical steps that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize these processes, making large-scale production more feasible.

The physical properties of 6-Fluoro-3-(pyridin-4-yl)picolinaldehyde, including its melting point, solubility, and stability under various conditions, have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies provide essential insights into its behavior under different environmental conditions, which are vital for its safe handling and application in industrial settings.

In terms of safety considerations, while CAS No. 1227600-51-2 is not classified as a hazardous chemical under current regulations, proper precautions should be taken during its synthesis and use to minimize exposure risks. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in work areas when handling this compound.

The growing interest in 6-fluoro-picolinaldehyde derivatives has led to increased research into their biological activities and mechanisms of action. For example, studies have shown that certain analogs possess anti-inflammatory properties, making them potential candidates for treating chronic inflammatory diseases such as arthritis or inflammatory bowel disease (IBD). These findings underscore the importance of continued research into this class of compounds to unlock their full therapeutic potential.

In conclusion, CAS No. 1227600-51-2, or 6-fluoro-picolinaldehyde, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations within the realms of medicine, materials science, and beyond.